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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Nitrophthalic
anhydride (CAS No. 641-70-3), a key intermediate in organic synthesis. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

3-Nitrophthalic anhydride is a beige to yellow crystalline powder.[1][2] It is moisture-sensitive
and decomposes in contact with water.[3][4]
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Property Value Reference

CAS Number 641-70-3 [3]

Molecular Formula C8H3NO5 [3]

Molecular Weight 193.11 g/mol [3]
Beige to yellow crystalline

Appearance [1][2]
powder

Melting Point 160 - 166 °C [4][5]
Insoluble in water. Soluble in

N acetone, hot alcohol, and hot
Solubility [2][6]

acetic acid. Slightly soluble in

benzene.

Hazard Identification and Classification

3-Nitrophthalic anhydride is classified as an irritant.[7] The toxicological properties of this

substance have not been fully investigated.[7]

GHS Classification:[3][8]

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)

Signal Word: Warning[3][4]
Hazard Statements:[3][4]

e H302: Harmful if swallowed.[9]
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e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 3-Nitrophthalic anhydride to minimize exposure

risk.

Protection Type Specification

Reference

Chemical splash goggles or

Eye/Face Protection )
face shield (EN 166).

[417]

Chemical-resistant gloves
Skin Protection (e.g., Nitrile rubber), lab coat,

and apron.

[1](7]

NIOSH/MSHA approved air-
purifying dust or mist respirator
(EN 149) if dust is generated.
Use in a well-ventilated area.

Respiratory Protection

[417]

Safe Handling and Storage

Handling:

Avoid all personal contact, including inhalation of dust.[9]

Do not eat, drink, or smoke when using this product.[9]

Wash hands thoroughly after handling.[3]

Avoid dust formation.[4]

Use in a well-ventilated area, such as a chemical fume hood.[9]
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o Contaminated work clothing should be laundered separately before reuse.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed.[3]

It is moisture-sensitive; store under an inert gas like argon.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][7]

First Aid Measures

Immediate medical attention is recommended in case of exposure.
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Exposure Route First Aid Protocol Reference

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][7]
upper and lower eyelids. Seek

immediate medical attention.

Remove contaminated
clothing. Flush skin with plenty
_ of soap and water for at least
Skin Contact _ _ [1][7]
15 minutes. Seek medical
attention if irritation develops

or persists.

Move the exposed person to
fresh air. If not breathing, give
) artificial respiration. If
Inhalation o ) [1107]
breathing is difficult, give
oxygen. Get medical attention

if symptoms appear.

Do NOT induce vomiting.
Wash mouth out with water.

Ingestion Urgent hospital treatment is [7119]
likely needed. Seek immediate

medical attention.

Accidental Release and Disposal
Spills:

o For minor spills, wear appropriate PPE, remove all ignition sources, and clean up spills
immediately to avoid generating dust.[9] Use dry clean-up procedures and place the material
in a suitable, labeled container for disposal.[9]

o For major spills, evacuate the area and alert emergency services.[9] Prevent the spillage
from entering drains or water courses.[9]
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Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.[3] Waste
is classified as hazardous.[4] Do not mix with other waste.[3] Handle uncleaned containers
as you would the product itself.[3]

Firefighting Measures

o Extinguishing Media: Use water spray, dry chemical, or carbon dioxide.[7]

e Hazards: The material is non-combustible but containers may burn.[9] Hazardous
decomposition products include carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[3][4]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][7]

Experimental Protocols
Synthesis of 3-Nitrophthalic Anhydride from 3-
Nitrophthalic Acid

This protocol is adapted from Organic Syntheses.[10]

Materials:

3-Nitrophthalic acid (1 mole, 211 g)

e Acetic anhydride (99-100%, 2 moles, 190 cc)

o Alcohol-free ether

e 300-cc round-bottomed flask with reflux condenser

e 15-cm porcelain dish

e Mortar and pestle

 Suction filtration apparatus
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« Distillation apparatus

Procedure:

Combine 211 g of 3-nitrophthalic acid and 190 cc of acetic anhydride in a 300-cc round-
bottomed flask.

o Heat the mixture to a gentle boil with reflux until the acid is completely dissolved, then
continue heating for an additional 10 minutes.

e Pour the hot mixture into a 15-cm porcelain dish and allow it to cool, forming a crystal mass.
This step should be performed in a fume hood.

o Grind the crystal mass thoroughly in a mortar and filter by suction.

e Wash the crystals by grinding them with 150 cc of alcohol-free ether in the mortar, followed
by filtration. Repeat the washing step.

e Dry the product in the air for a short time, then dry to a constant weight at 105°C.

e The expected yield is 170-180 g of 3-Nitrophthalic anhydride with a melting point of 163-
164°C.

Visualizations
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General Workflow for Safe Handling of 3-Nitrophthalic Anhydride

Preparation

Consult SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Solid
Carefully to Avoid Dust

Keep Container Tightly Closed

Post—HandIirvg & Cleanup

Decontaminate Work Area

i

Dispose of Waste Properly
(Hazardous Waste)

i

Wash Hands Thoroughly

Storage

Store in Cool, Dry Place

Keep Away from Moisture
and Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Nitrophthalic anhydride.
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Synthesis of 3-Nitrophthalic Anhydride

Reagents:
3-Nitrophthalic Acid
Acetic Anhydride

1. Heat and Reflux
in Round-Bottomed Flask

'

2. Pour Hot Mixture
into Porcelain Dish to Cool

'

3. Grind Crystal Mass
and Filter by Suction

'

4. Wash Crystals
with Alcohol-Free Ether

'

5. Dry Product
at 105°C

Final Product:
3-Nitrophthalic Anhydride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Nitrophthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Nitrophthalic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026980#safety-and-handling-precautions-for-3-
nitrophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b026980?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116378.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/156884?userType=undefined
https://www.fishersci.co.uk/store/msds?partNumber=10285690&countryCode=GB&language=en
https://www.thermofisher.com/order/catalog/product/A15857.14
https://www.thermofisher.com/order/catalog/product/A15857.14
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://pim-resources.coleparmer.com/sds/36068.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-anhydride
https://static.cymitquimica.com/products/54/pdf/sds-OR63021.pdf
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
https://www.benchchem.com/product/b026980#safety-and-handling-precautions-for-3-nitrophthalic-anhydride
https://www.benchchem.com/product/b026980#safety-and-handling-precautions-for-3-nitrophthalic-anhydride
https://www.benchchem.com/product/b026980#safety-and-handling-precautions-for-3-nitrophthalic-anhydride
https://www.benchchem.com/product/b026980#safety-and-handling-precautions-for-3-nitrophthalic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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